1-(3-Methylpyridin-2-yl)ethanol; 95%
Cat. No. B6321743
M. Wt: 137.18 g/mol
InChI Key: IOJACGZRBVGLNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022062B2
Procedure details
Dissolve N,N-dimethylethanolamine (70.45 mmol) in hexane (90 mL) at 0° C., add 2.5M n-butyl lithium in hexane (140.9 mmol,) and stir for 30 min at this temperature. Add a solution of 3-picoline (35.23 mmol) in hexane (10 mL) and continue stirring at 0° C. for 1 h. Cool the resulting mixture to −78° C., add acetaldehyde (70.45 mmol) and continue stirring at −78° C. for 1 h. Dilute with water, warm to ambient temperature, extract three times with EtOAc, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify by chromatography eluting with hexane/EtOAc (85:15) to give the desired intermediate as a light yellow oil.
Name
Identifiers
|
REACTION_CXSMILES
|
CN(C)[CH2:3][CH2:4][OH:5].C([Li])CCC.[N:12]1[CH:17]=[CH:16][CH:15]=[C:14]([CH3:18])[CH:13]=1.C(=O)C>CCCCCC.O>[CH3:18][C:14]1[C:13]([CH:4]([OH:5])[CH3:3])=[N:12][CH:17]=[CH:16][CH:15]=1
|
Inputs
Step One
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Name
|
|
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Quantity
|
70.45 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CN(CCO)C
|
|
Name
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|
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Quantity
|
90 mL
|
|
Type
|
solvent
|
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Smiles
|
CCCCCC
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
|
Name
|
|
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Quantity
|
140.9 mmol
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
|
Step Three
|
Name
|
|
|
Quantity
|
35.23 mmol
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC(=CC=C1)C
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
|
Step Four
|
Name
|
|
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Quantity
|
70.45 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)=O
|
Step Five
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-78 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
stir for 30 min at this temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
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STIRRING
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|
Details
|
continue stirring at 0° C. for 1 h
|
|
Duration
|
1 h
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
continue stirring at −78° C. for 1 h
|
|
Duration
|
1 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
warm to ambient temperature
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extract three times with EtOAc
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dry over anhydrous Na2SO4
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrate in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purify by chromatography
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with hexane/EtOAc (85:15)
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
